Cas no 2156233-89-3 (3-(3-chloropyridin-4-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-chloropyridin-4-yl)-3-hydroxypropanenitrile
• CAS No: 2156233-89-3
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 6309895
• PubChem ID: 165655582
• Update Time: 2025-05-21

3-(3-chloropyridin-4-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropyridin-4-yl)-3-hydroxypropanenitrile
• 2156233-89-3
• EN300-1967728

• Inchi： 1S/C8H7ClN2O/c9-7-5-11-4-2-6(7)8(12)1-3-10/h2,4-5,8,12H,1H2
• InChI Key： NHIMTODXMJEBJV-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(CC#N)O

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.9Ų

Additional information on 3-(3-chloropyridin-4-yl)-3-hydroxypropanenitrile

Comprehensive Guide to 3-(3-Chloropyridin-4-yl)-3-hydroxypropanenitrile (CAS No. 2156233-89-3): Properties, Applications, and Market Insights

3-(3-Chloropyridin-4-yl)-3-hydroxypropanenitrile (CAS No. 2156233-89-3) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This nitrile derivative features a chloropyridine backbone, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for 3-(3-chloropyridin-4-yl)-3-hydroxypropanenitrile synthesis, CAS 2156233-89-3 applications, and chloropyridine derivatives in drug discovery, reflecting its growing importance.

The compound’s molecular structure combines a hydroxypropanenitrile group with a 3-chloropyridin-4-yl moiety, making it a versatile intermediate for designing bioactive molecules. Its unique properties, such as moderate solubility in polar solvents and stability under controlled conditions, have spurred interest in its use for catalytic reactions and cross-coupling methodologies. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutic solutions.

From an industrial perspective, 3-(3-chloropyridin-4-yl)-3-hydroxypropanenitrile is gaining traction due to its role in optimizing crop protection chemicals. Agrochemical companies are exploring its derivatives to address challenges like pest resistance and environmental sustainability. Searches for nitrile-based agrochemicals and chloropyridine scaffolds in agriculture underscore this trend. Additionally, its compatibility with green chemistry principles makes it a candidate for eco-friendly synthesis routes.

The market for CAS 2156233-89-3 is expanding, driven by R&D investments in pharmaceuticals and agrochemicals. Analysts project growth in regions like North America and Asia-Pacific, where innovation in small-molecule drugs and precision farming is prioritized. Quality control remains critical, with HPLC and NMR being standard techniques for verifying purity. Suppliers often provide custom synthesis services to meet diverse research needs.

In summary, 3-(3-chloropyridin-4-yl)-3-hydroxypropanenitrile exemplifies the intersection of chemistry and innovation. Its applications span life sciences and agriculture, resonating with trends like drug repurposing and sustainable agrochemicals. As research evolves, this compound is poised to play a pivotal role in addressing global health and food security challenges.